Cas no 147700-58-1 (trans-3,5-Difluorocinnamic Acid)

• Product Name: trans-3,5-Difluorocinnamic Acid
• CAS No: 147700-58-1
• MF: C₉H₆F₂O₂
• MW: 184.139549732208
• MDL: MFCD00010321
• CID: 65057
• PubChem ID: 5374941
• Update Time: 2025-06-09

trans-3,5-Difluorocinnamic Acid Chemical and Physical Properties

Names and Identifiers

• trans-3,5-difluorocinnamic acid
• TRANS-2,6-DIFLUOROCINNAMIC ACID
• trans-3-(3,5-Difluorophenyl)acrylic Acid
• RARECHEM BK HW 0255
• TIMTEC-BB SBB006675
• 3,5-DIFLUOROCINNAMIC ACID
• (2E)-3-(3,5-DIFLUOROPHENYL)ACRYLIC ACID
• trans-3,5-Difluorocinnamicacid98%
• trans-3,5-Difluorocinnamic acid 98%
• trans-3,5-DifluorocinnaMic acid ,99%
• 3,5-Difluorocinnamicacid
• (E)-3-(3,5-difluorophenyl)acrylic acid
• 3-(3,5-Difluorophenyl)acrylic acid
• (2E)-3-(3,5-difluorophenyl)prop-2-enoic acid
• MBAWRXICVNIUGY-OWOJBTEDSA-N
• 2-Propenoic acid, 3-(3,5-difluorophenyl)-, (2E)-
• 3-(3,5-difluorophenyl)propenoic acid
• (2E)-3-(3,5-Difluorophenyl)
• trans-3,5-Difluorocinnamic Acid

• MDL： MFCD00010321
• Inchi： 1S/C9H6F2O2/c10-7-3-6(1-2-9(12)13)4-8(11)5-7/h1-5H,(H,12,13)/b2-1+
• InChI Key： MBAWRXICVNIUGY-OWOJBTEDSA-N
• SMILES： FC1C=C(C=C(/C=C/C(=O)O)C=1)F
• BRN： 6194926

Computed Properties

• Exact Mass: 184.03400
• Monoisotopic Mass: 184.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: White powder
• Density: 1.11
• Melting Point: 202.0 to 206.0 deg-C
• Boiling Point: 214.6°Cat760mmHg
• Flash Point: 90°C
• PSA: 37.30000
• LogP: 2.06260
• Solubility: Not determined

trans-3,5-Difluorocinnamic Acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on trans-3,5-Difluorocinnamic Acid

Trans-3,5-Difluorocinnamic Acid (CAS No. 147700-58-1): A Comprehensive Overview

Trans-3,5-Difluorocinnamic Acid (CAS No. 147700-58-1) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This article aims to provide a comprehensive overview of trans-3,5-Difluorocinnamic Acid, including its chemical structure, synthesis methods, biological activities, and potential applications in drug development.

Chemical Structure and Properties

Trans-3,5-Difluorocinnamic Acid is a substituted cinnamic acid with the molecular formula C₉H₅F₂O₂. The compound features a benzene ring with two fluorine atoms at the 3 and 5 positions, and a carboxylic acid group attached to a vinyl group. The presence of the fluorine atoms imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various chemical and biological applications.

The physical properties of trans-3,5-Difluorocinnamic Acid include a melting point of approximately 160°C and a solubility profile that varies depending on the solvent. It is generally more soluble in polar organic solvents such as methanol and dimethyl sulfoxide (DMSO) than in water. These properties are crucial for its use in various chemical reactions and biological assays.

Synthesis Methods

The synthesis of trans-3,5-Difluorocinnamic Acid can be achieved through several methods, each with its own advantages and limitations. One common approach involves the condensation of 3,5-difluorobenzaldehyde with malonic acid in the presence of a base such as sodium ethoxide. This method typically yields high purity trans-3,5-Difluorocinnamic Acid with good yields.

An alternative synthetic route involves the Heck reaction between 3,5-difluoroiodobenzene and acryloyl chloride using palladium catalysts. This method is particularly useful for large-scale production due to its efficiency and scalability. Recent advancements in catalytic systems have further improved the yield and selectivity of this reaction.

Biological Activities

Trans-3,5-Difluorocinnamic Acid has been extensively studied for its biological activities, which include anti-inflammatory, antioxidant, and anti-cancer properties. One of the key mechanisms by which trans-3,5-Difluorocinnamic Acid exerts its effects is through the inhibition of cyclooxygenase (COX) enzymes. COX enzymes are involved in the production of prostaglandins, which are mediators of inflammation and pain. By inhibiting COX activity, trans-3,5-Difluorocinnamic Acid can reduce inflammation and alleviate pain.

In addition to its anti-inflammatory properties, trans-3,5-Difluorocinnamic Acid has shown potent antioxidant activity. It can scavenge free radicals and protect cells from oxidative damage. This property makes it a promising candidate for the prevention and treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Anti-Cancer Properties

The anti-cancer potential of trans-3,5-Difluorocinnamic Acid has been a focus of recent research. Studies have demonstrated that it can induce apoptosis (programmed cell death) in various cancer cell lines, including breast cancer, colon cancer, and leukemia cells. The mechanism behind this effect involves the modulation of multiple signaling pathways, such as the inhibition of Akt/mTOR signaling and the activation of p53-dependent apoptosis.

Potential Applications in Drug Development

The unique combination of anti-inflammatory, antioxidant, and anti-cancer properties makes trans-3,5-Difluorocinnamic Acid an attractive lead compound for drug development. Several pharmaceutical companies are currently exploring its potential as a therapeutic agent for various diseases.

In the field of inflammatory diseases, trans-3,5-Difluorocinnamic Acid could be developed into new nonsteroidal anti-inflammatory drugs (NSAIDs) with improved safety profiles compared to existing NSAIDs like ibuprofen and naproxen. Its ability to target multiple pathways involved in inflammation could provide more effective relief with fewer side effects.

In cancer research, trans-3,5-Difluorocinnamic Acid is being investigated as a potential adjuvant therapy to enhance the efficacy of existing cancer treatments. Its ability to induce apoptosis in cancer cells while sparing normal cells makes it an attractive candidate for combination therapies.

Conclusion

Trans-3,5-Difluorocinnamic Acid (CAS No. 147700-58-1) is a multifaceted compound with significant potential in various fields of chemistry and biology. Its unique chemical structure confers distinct properties that make it suitable for a wide range of applications. From its role as an anti-inflammatory agent to its promising anti-cancer properties, trans-3,5-Difluorocinnamic Acid continues to be an area of active research and development.